2-chloro-N-(1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-chloro-N-(1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C5H5ClN2O2/c6-3-5(9)7-4-1-2-10-8-4/h1-2H,3H2,(H,7,8,9)
• InChI Key: GELQNFUTLQVZIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1NC(=O)CCl
• Molecular Formula: C5H5ClN2O2
• Molecular Weight: 160.56 g/mol

Description

“2-chloro-N-(1,2-oxazol-3-yl)acetamide” is a chemical compound with the molecular formula C5H5ClN2O2. It has a molecular weight of 160.56. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-(1,2-oxazol-3-yl)acetamide” consists of a five-membered oxazole ring attached to an acetamide group with a chlorine atom. The InChI code for this compound is 1S/C8H11ClN2O2/c1-5(2)6-3-8(13-11-6)10-7(12)4-9/h3,5H,4H2,1-2H3,(H,10,12).

Physical And Chemical Properties Analysis

“2-chloro-N-(1,2-oxazol-3-yl)acetamide” is a powder that is stored at room temperature. It has a molecular weight of 160.56. Unfortunately, additional physical and chemical properties such as boiling point, solubility, and density were not available in the retrieved data.

Scientific Research Applications

Synthesis of New Chemical Compounds

• The compound has been used in the synthesis of new 2-(oxiran-2-yl)-1,3-oxazoles through a reaction with dimethylamine, leading to the formation of 5-(dimethylamino)-2-[(dimethylamino)methyl]-1,3-oxazole-4-carbonitrile (Shablykin, Volosheniuk, & Brovarets, 2018).

Antimicrobial Activities

• A study focused on the synthesis of some 2-(benzo[d]oxazol/benzo[d]imidazol-2-ylthio)-N-(9H-fluoren-9-yl)acetamide derivatives using a reaction involving 2-chloro-N-(1,2-oxazol-3-yl)acetamide. These derivatives exhibited significant antimicrobial activities against various bacteria and fungi (Turan-Zitouni, Kaplancıklı, Özdemir, Revial, & Güven, 2007).

Biological Assessment and Synthesis

• The compound was involved in the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, and these compounds were subjected to a biological assessment. This study highlights the compound's role in creating biologically active heterocyclic structures (Karpina, Kovalenko, Kovalenko, Zaremba, Silin, & Langer, 2019).

Application in Synthesizing Imidazole Derivatives

• 2-Chloro-N-(1,2-oxazol-3-yl)acetamide was used in the synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole derivatives. The process involved dehydration with phosphoryl chloride, offering a method for creating various derivatives with potential applications (Kavina, Sizov, & Yakovlev, 2018).

Antibacterial and Antifungal Activities

• Research involving the synthesis of novel imines and thiazolidinones from 2-(4-chloro-3-methylphenoxy)acetohydrazide, derived from 2-chloro-N-(1,2-oxazol-3-yl)acetamide, demonstrated notable antibacterial and antifungal activities (Fuloria, Singh, Yar, & Ali, 2009).

Synthesis routes and methods

Procedure details

2-Chloroacetyl chloride (0.21 ml, 2.66 mmol) was dissolved in DCM (10 ml) and the solution was cooled to 0° C. with an ice-bath. Isoxazol-3-amine (0.41 ml, 5.58 mmol) was added dropwise and a white suspension was obtained. The mixture was stirred at room temperature for 2 hours, then the suspension was evaporated and the residue was purified by flash chromatography (ether/EtOAc=8/2 to 7/3) to obtain 2-chloro-N-(isoxazol-3-yl)acetamide (367 mg, 86% yield) as an off-white solid.